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Compound of Interest

Compound Name: HOE-S 785026 trihydrochloride

Cat. No.: B1150404 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
HOE-S 785026 trihydrochloride, also known as meta-Hoechst trihydrochloride, is a blue

fluorescent dye belonging to the Hoechst family of nuclear stains. These dyes are renowned for

their ability to bind to the minor groove of DNA, with a preference for adenine-thymine (A-T)

rich regions.[1] This specific binding mechanism results in a significant enhancement of their

fluorescence, making them excellent probes for visualizing the nuclei of living or fixed cells.[1]

[2] HOE-S 785026 is cell-permeant, allowing for the straightforward staining of live cells for

applications in fluorescence microscopy and flow cytometry.

This document provides detailed application notes and experimental protocols for the use of

HOE-S 785026 trihydrochloride in live cell imaging. It includes key properties of the dye,

protocols for staining suspension and adherent cells, and a comparison with other common live

cell nuclear stains.
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Property Value

Synonyms meta-Hoechst trihydrochloride

Molecular Formula C25H27Cl3N6O

Molecular Weight 533.88 g/mol [3]

Excitation (max) 356 nm

Emission (max) 451 nm

Solubility
Water (47.3 mg/mL with sonication and

warming)[3]

Storage

Store at 4°C, protected from light. For long-term

storage, aliquots in a suitable solvent can be

stored at -20°C or -80°C.[3]

Mechanism of Action: DNA Minor Groove Binding
HOE-S 785026 trihydrochloride, like other Hoechst dyes, functions by binding to the minor

groove of double-stranded DNA. This interaction is non-intercalating and shows a preference

for sequences rich in adenine and thymine. The binding event restricts the rotational freedom of

the dye molecule and displaces water molecules, leading to a significant increase in its

fluorescence quantum yield. This fluorogenic property results in a high signal-to-noise ratio, as

the unbound dye exhibits minimal fluorescence.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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